1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-6-carboxylic aciddimethylamide dihydrochloride

• IUPAC Name: N,N-dimethyl-6-piperidin-3-ylpyridine-2-carboxamide;dihydrochloride
• InChI: InChI=1S/C13H19N3O.2ClH/c1-16(2)13(17)12-7-3-6-11(15-12)10-5-4-8-14-9-10;;/h3,6-7,10,14H,4-5,8-9H2,1-2H3;2*1H
• InChI Key: RGMJJYHJWHCIOU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=N1)C2CCCNC2.Cl.Cl
• Molecular Formula: C13H21Cl2N3O
• Molecular Weight: 306.23 g/mol

Description

1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-6-carboxylic aciddimethylamide dihydrochloride is a useful research compound. Its molecular formula is C13H21Cl2N3O and its molecular weight is 306.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Engineering and Synthesis

Researchers have explored the molecular engineering of this compound, focusing on its pH-dependent properties and structural manipulations. In one study, the pH-dependent atropisomer bond rotation of a dimethylamide substituent was examined, showcasing the compound's potential as a chiral molecular switch. This behavior was particularly pronounced at different pH levels, indicating a significant influence of aqueous buffer pH on racemization rates. This unique pH dependency offers insights into potential applications in molecular engineering and pharmaceutical development (Welch et al., 2008).

Photochemical and Electrochemical Studies

The compound has also been a subject of photochemical and electrochemical studies. Research focusing on the frontier orbital engineering of photo-hydrogen-evolving molecular devices revealed a clear relationship between hydrogen-evolving activity and the energy level of the compound's Lowest Unoccupied Molecular Orbital (LUMO). This relationship was critical in determining the compound's efficiency in photochemical hydrogen evolution from water, highlighting its potential in renewable energy technologies (Masaoka et al., 2010).

Antimicrobial Properties

The antimicrobial properties of related compounds have been explored, with studies showing significant to moderate antibacterial activity and promising antifungal activity. These findings suggest potential applications in developing antimicrobial agents and exploring new therapeutic avenues (Shastri & Post, 2019).

Supramolecular Chemistry

In the realm of supramolecular chemistry, the interactions of this compound with other organic bases and acids have been studied to understand the role of non-covalent weak interactions in binding with organic acid derivatives. These studies provide valuable insights into the development of new materials and the understanding of molecular interactions in various chemical processes (Zhang et al., 2015).